- 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 2. Chloro and nitro derivatives, Journal of the Chemical Society, 1984, (3), 385-90
Cas no 90407-15-1 (Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate)
![Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate structure](https://ossimg.kuujia.com/scimg/90500/90407-15-1x500.png)
90407-15-1 structure
Product Name:Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate
CAS No:90407-15-1
MF:C11H9ClO2S
MW:240.705960988998
MDL:MFCD00834770
CID:798324
PubChem ID:821969
Update Time:2024-10-26
Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate
- 7-CHLORO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID
- Benzo[b]thiophene-2-carboxylicacid, 7-chloro-, ethyl ester
- Ethyl 7-chloro-1-benzothiophene-2-carboxylate
- Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate (ACI)
- SCHEMBL18264007
- AKOS022172767
- Ethyl7-chlorobenzo[b]thiophene-2-carboxylate
- AS-8590
- 90407-15-1
- MFCD00834770
- Benzo[b]thiophene-2-carboxylic acid, 7-chloro-, ethyl ester
- DTXSID50356347
- DB-325892
- AA-516/33240003
-
- MDL： MFCD00834770
- Inchi： 1S/C11H9ClO2S/c1-2-14-11(13)9-6-7-4-3-5-8(12)10(7)15-9/h3-6H,2H2,1H3
- InChI Key： SBWRJGPKZNEBGR-UHFFFAOYSA-N
- SMILES： O=C(C1=CC2C(=C(C=CC=2)Cl)S1)OCC
Computed Properties
- Exact Mass: 240.0011784g/mol
- Monoisotopic Mass: 240.0011784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 54.5Ų
Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate Security Information
- Storage Condition：Sealed in dry,2-8°C
Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169004574-1g |
Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate |
90407-15-1 | 97% | 1g |
$463.50 | 2023-08-31 | |
| Apollo Scientific | OR110440-1g |
Ethyl 7-chloro-1-benzothiophene-2-carboxylate |
90407-15-1 | 1g |
£102.00 | 2025-02-19 | ||
| Chemenu | CM155394-250mg |
Ethyl 7-chloro-1-benzothiophene-2-carboxylate |
90407-15-1 | 97% | 250mg |
$161 | 2024-07-20 | |
| Chemenu | CM155394-1g |
Ethyl 7-chloro-1-benzothiophene-2-carboxylate |
90407-15-1 | 97% | 1g |
$405 | 2024-07-20 | |
| abcr | AB418711-1 g |
Ethyl 7-chloro-1-benzothiophene-2-carboxylate |
90407-15-1 | 1g |
€147.80 | 2023-04-24 | ||
| Chemenu | CM155394-1g |
Ethyl 7-chloro-1-benzothiophene-2-carboxylate |
90407-15-1 | 97% | 1g |
$421 | 2021-06-08 | |
| Matrix Scientific | 088392-1g |
Ethyl 7-chloro-1-benzothiophene-2-carboxylate |
90407-15-1 | 1g |
$215.00 | 2023-09-05 | ||
| abcr | AB418711-1g |
Ethyl 7-chloro-1-benzothiophene-2-carboxylate; . |
90407-15-1 | 1g |
€221.20 | 2025-04-15 | ||
| Ambeed | A637755-1g |
Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate |
90407-15-1 | 97% | 1g |
$312.0 | 2025-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532226-100mg |
Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate |
90407-15-1 | 98% | 100mg |
￥751.00 | 2024-04-26 |
Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Ethanol
Reference
Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate Raw materials
Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate Preparation Products
Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
90407-15-1 (Ethyl 7-chlorobenzo[b]thiophene-2-carboxylate) Related Products
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